molecular formula C11H19NO4 B8324587 1-Methyl-2-(4-morpholinyl)ethyl 3-oxobutanoate

1-Methyl-2-(4-morpholinyl)ethyl 3-oxobutanoate

Cat. No. B8324587
M. Wt: 229.27 g/mol
InChI Key: ODLHRVYGVAKRBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-2-(4-morpholinyl)ethyl 3-oxobutanoate is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-2-(4-morpholinyl)ethyl 3-oxobutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-2-(4-morpholinyl)ethyl 3-oxobutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H19NO4

Molecular Weight

229.27 g/mol

IUPAC Name

1-morpholin-4-ylpropan-2-yl 3-oxobutanoate

InChI

InChI=1S/C11H19NO4/c1-9(13)7-11(14)16-10(2)8-12-3-5-15-6-4-12/h10H,3-8H2,1-2H3

InChI Key

ODLHRVYGVAKRBJ-UHFFFAOYSA-N

Canonical SMILES

CC(CN1CCOCC1)OC(=O)CC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.0 g (34.4 mmol) 1-(4-Morpholinyl)-2-propanol and 35 mg (0.34 mmol) triethylamine are dissolved in 40 ml toluene. At 90° C., 3.76 g (44.77 mmol) diketene are added dropwise. The reaction mixture is stirred at 100° C. for one hour. After cooling down to room temperature, the mixture is poured into ice-water. The phases are separated and the water phase is extracted two times with toluene. The combined organic phases are dried over sodium sulfate, the solvent is removed in vacuo and the residue is purified by column chromatography on silica with cyclohexane/ethyl acetate mixtures as eluent.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
35 mg
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
3.76 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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